Cas no 105363-08-4 (6-bromo-3-(3-methoxyphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 6-bromo-3-(3-methoxyphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 105363-08-4
• MF: C₁₅H₁₁BrN₂O₂S
• MW: 363.229041337967
• CID: 6265746
• PubChem ID: 4053252
• Update Time: 2025-06-28

6-bromo-3-(3-methoxyphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-(3-methoxyphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• SR-01000562452-1
• AKOS024601721
• SR-01000562452
• 105363-08-4
• Oprea1_519568
• F0912-3387
• 6-bromo-3-(3-methoxyphenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• EU-0061634
• 6-bromo-3-(3-methoxyphenyl)-2-sulfanylidene-1H-quinazolin-4-one

• Inchi： 1S/C15H11BrN2O2S/c1-20-11-4-2-3-10(8-11)18-14(19)12-7-9(16)5-6-13(12)17-15(18)21/h2-8H,1H3,(H,17,21)
• InChI Key： PEOUBRLJOZCWCF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N(C(N2)=S)C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 361.97246g/mol
• Monoisotopic Mass: 361.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-bromo-3-(3-methoxyphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

6-Bromo-3-(3-Methoxyphenyl)-2-Sulfanylidene-1,2,3,4-Tetrahydroquinazolin-4-One: A Comprehensive Overview

The compound 6-bromo-3-(3-methoxyphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 105363-08-4) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and structural versatility. The molecule's unique combination of functional groups—namely the bromine atom at position 6, the methoxyphenyl group at position 3, and the sulfanylidene group at position 2—contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of quinazolinone derivatives in drug discovery. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that such compounds exhibit promising anti-cancer and anti-inflammatory activities. The 6-bromo substitution in this molecule is particularly interesting as it enhances the compound's stability and bioavailability. Furthermore, the methoxyphenyl group at position 3 introduces additional electronic effects that can modulate the compound's interaction with biological targets.

The synthesis of 6-bromo-3-(3-methoxyphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the quinazolinone core through cyclization reactions and subsequent functionalization to introduce the bromine and methoxyphenyl groups. Advanced techniques such as microwave-assisted synthesis and high-throughput screening have been employed to optimize the reaction conditions and improve yield.

In terms of applications, this compound has shown potential in several areas. For example, its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. Additionally, its photochemical properties make it a candidate for use in optoelectronic materials. The sulfanylidene group at position 2 plays a crucial role in these applications by imparting unique electronic characteristics to the molecule.

From an environmental standpoint, understanding the degradation pathways of 6-bromo-3-(3-methoxyphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one is essential for assessing its ecological impact. Research conducted in *Environmental Science & Technology* has revealed that under aerobic conditions, the compound undergoes hydrolytic cleavage of its sulfanylidene group, leading to the formation of less complex byproducts.

Looking ahead, further investigations into the stereochemistry and conformational flexibility of this compound could unlock new avenues for its application in drug design. The integration of computational chemistry tools with experimental techniques will be instrumental in achieving this goal.